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Compound of Interest

Compound Name: ONO-7579

Cat. No.: B1193279 Get Quote

This technical support guide provides researchers, scientists, and drug development

professionals with essential information on the solubility and stability of ONO-7579 when

prepared in dimethyl sulfoxide (DMSO). The following sections offer frequently asked questions

(FAQs), troubleshooting advice, and detailed experimental protocols to ensure accurate and

reproducible results in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for ONO-7579?

A1: For most in vitro applications, DMSO is the recommended solvent for preparing stock

solutions of ONO-7579.

Q2: What is the solubility of ONO-7579 in DMSO?

A2: ONO-7579 has a reported solubility of 10 mM in DMSO[1]. It is crucial to ensure the

compound is fully dissolved before use.

Q3: How should I store ONO-7579 solutions in DMSO?

A3: For optimal stability, it is recommended to store ONO-7579 solutions in DMSO at -80°C for

long-term storage (up to 6 months) or at 4°C for short-term storage (up to 2 weeks)[2].

Q4: Can I perform freeze-thaw cycles with my ONO-7579 DMSO stock?
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A4: It is best practice to aliquot your stock solution into single-use volumes to avoid repeated

freeze-thaw cycles. While some compounds are stable through a limited number of cycles,

minimizing these events will help maintain the integrity of your ONO-7579 solution.

Q5: I see precipitation in my ONO-7579 solution after thawing. What should I do?

A5: If you observe precipitation, gently warm the vial to 37°C for a few minutes and vortex to

redissolve the compound. If the precipitate does not dissolve, it may indicate that the solubility

limit has been exceeded or the compound has degraded. In such cases, it is recommended to

prepare a fresh stock solution.

Data Summary
ONO-7579 Physicochemical Properties

Property Value

Molecular Weight 578.95 g/mol

Formula C₂₄H₁₈ClF₃N₆O₄S

Appearance Solid

Solubility and Stability in DMSO
Parameter Condition Duration Reference

Solubility 10 mM - [1]

Stability 4°C 2 weeks [2]

-80°C 6 months [2]

Experimental Protocols
Protocol for Preparing ONO-7579 Stock Solution

Preparation: Allow the vial of solid ONO-7579 to equilibrate to room temperature before

opening.
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Calculation: Determine the required volume of DMSO to achieve the desired stock

concentration (e.g., for a 10 mM stock solution of ONO-7579 with a molecular weight of

578.95 g/mol , dissolve 5.79 mg in 1 mL of DMSO).

Dissolution: Add the calculated volume of high-purity, anhydrous DMSO to the vial.

Mixing: Vortex the solution thoroughly to ensure the compound is completely dissolved.

Gentle warming to 37°C can be applied if necessary.

Storage: Aliquot the stock solution into single-use, light-protected vials and store at -80°C.

Protocol for Assessing Kinetic Solubility in DMSO
(Adapted)
This protocol is a general guideline for determining the kinetic solubility of a compound like

ONO-7579.

Prepare a high-concentration stock solution: Dissolve ONO-7579 in 100% DMSO to create a

concentrated stock (e.g., 20 mM).

Serial Dilution: Perform a serial dilution of the stock solution with DMSO in a 96-well plate to

create a range of concentrations.

Aqueous Buffer Addition: Add an aqueous buffer (e.g., phosphate-buffered saline, PBS) to

each well. The final DMSO concentration should be kept low (typically ≤1%) to mimic

physiological conditions.

Incubation: Incubate the plate at room temperature for a set period (e.g., 1-2 hours) with

gentle shaking.

Precipitation Assessment: Measure the turbidity of each well using a nephelometer or a plate

reader capable of measuring light scattering. An increase in turbidity indicates precipitation.

Data Analysis: The kinetic solubility is the highest concentration at which no significant

precipitation is observed.

Signaling Pathway
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ONO-7579 is a pan-TRK inhibitor, targeting TRKA, TRKB, and TRKC. The binding of

neurotrophins (like NGF, BDNF, and NT-3/4) to these receptors triggers dimerization and

autophosphorylation, activating downstream signaling cascades crucial for cell survival and

proliferation. ONO-7579 blocks this initial activation step.
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Caption: ONO-7579 inhibits the TRK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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